![molecular formula C21H21FN2O B6487510 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline CAS No. 921556-16-3](/img/structure/B6487510.png)
8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-[(4-Fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline (8-FPMQ) is a novel small molecule that has been recently synthesized and studied for its potential use in medical and scientific research. 8-FPMQ is a member of the quinoline family of compounds and contains a nitrogen-containing heterocycle, which is a key feature of many pharmaceutical drugs. 8-FPMQ is a lipophilic compound that is highly soluble in organic solvents and has a low molecular weight, making it an attractive candidate for drug delivery. 8-FPMQ has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline is not yet fully understood. However, it is believed to act by modulating the activity of certain proteins and enzymes in the body. This compound has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. This compound has also been shown to modulate the activity of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, reduce the growth of tumor cells, and reduce the severity of neurological disorders. This compound has also been shown to have anti-oxidant, anti-apoptotic, and anti-cancer properties. In addition, this compound has been shown to have a protective effect against oxidative stress, which is associated with a variety of diseases, including cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline is its low molecular weight, which makes it an attractive candidate for drug delivery. In addition, this compound is highly soluble in organic solvents, making it easy to handle in laboratory experiments. However, this compound is also highly lipophilic, meaning that it is not easily excreted from the body and can accumulate in tissues over time. This can be a potential limitation when using this compound in laboratory experiments.
Future Directions
The potential applications of 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline in medical and scientific research are vast. Future research should focus on further elucidating the mechanism of action of this compound and its potential use in the treatment of various diseases, such as cancer, inflammation, and neurological disorders. In addition, future research should focus on the development of novel delivery systems for this compound and the optimization of its pharmacokinetic profile. Finally, further research should be conducted to explore the potential of this compound in imaging applications, such as MRI and PET.
Synthesis Methods
8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline can be synthesized using a variety of methods, including organic synthesis, solid-phase synthesis, and catalytic hydrogenation. The most common method of synthesis is the organic synthesis of this compound. This method involves the reaction of 4-fluorophenol with methoxyamine in an organic solvent. The reaction is catalyzed by an acid, such as sulfuric acid, and the product is isolated by extraction from the reaction mixture.
Scientific Research Applications
8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline has been studied for its potential use in a variety of scientific and medical research applications. It has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. This compound has also been studied for its potential use in drug delivery, as it is highly soluble in organic solvents and has a low molecular weight. In addition, this compound has been studied for its potential use in imaging applications, such as magnetic resonance imaging (MRI) and positron emission tomography (PET).
Properties
IUPAC Name |
8-[(4-fluorophenyl)methoxy]-2-piperidin-1-ylquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN2O/c22-18-10-7-16(8-11-18)15-25-19-6-4-5-17-9-12-20(23-21(17)19)24-13-2-1-3-14-24/h4-12H,1-3,13-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBXCFAWZDHEMGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(C=CC=C3OCC4=CC=C(C=C4)F)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.